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Compound of Interest

Compound Name: 2-Ethylhexyl nitrate

Cat. No.: B1219852

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Ethylhexyl nitrate (2-EHN), a compound of significant industrial interest, primarily as a cetane
improver in diesel fuels. This document collates and presents key data on its boiling point and
density, supported by generalized experimental protocols for their determination.

Core Physical Properties

2-Ethylhexyl nitrate is a colorless to pale yellow liquid with a characteristic fruity, pungent
odor.[1][2][3] Its primary application is to enhance the combustion efficiency of diesel fuel by
reducing ignition delay.[4]

Quantitative Data Summary

The boiling point and density of 2-Ethylhexyl nitrate have been reported across various
sources, with some variations attributable to different experimental conditions, such as
pressure and temperature. The following table provides a consolidated summary of these
values.
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Physical Property Value Conditions Source(s)
Boiling Point 306.53°C (rough estimate) [1]

210.9 £8.0°C at 760 mmHg [5]

>100°C (Typical) [6]

85-90°C at 10 mmHg [4]

Density 0.963 g/mL at 25°C [11[7]

1.0+ 0.1 g/cm3 Not specified [5]

0.96 g/mL at 20°C 2]

0.97 at 15.6°C [8]

0.967 + 0.005 Kg/l at 15°C [9]

Experimental Protocols

While specific, detailed experimental protocols for determining the physical properties of 2-

Ethylhexyl nitrate are not readily available in the public domain, generalized and widely

accepted methods for determining the boiling point and density of a liquid are applicable.

Methodology for Boiling Point Determination (General Protocol)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[10] A common laboratory method involves distillation or the use of a capillary tube.

Apparatus:

Heating mantle or hot plate
Round-bottom flask or test tube

Condenser (for distillation method)

Thermometer (-10 to 110°C or higher range as needed)
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Capillary tube (sealed at one end)

Boiling chips

Beaker (for oil bath)

Paraffin oil or other suitable heating medium

Clamps and stand

Procedure (Capillary Tube Method):

A small amount (2-3 mL) of the liquid sample (2-Ethylhexyl nitrate) is placed into a small
test tube.[10][11]

A few boiling chips are added to the liquid to ensure smooth boiling.[11]

A capillary tube, sealed at one end, is placed into the test tube with its open end submerged
in the liquid.

The test tube is then attached to a thermometer and immersed in a heating bath (e.g.,
paraffin oil), ensuring the sample is below the oil level.[10][11]

The heating bath is gradually heated, and the temperature is monitored.[11]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube. This indicates that the vapor pressure of the sample is overcoming the external
pressure.[10]

Heating is continued until a rapid and continuous stream of bubbles is observed.
The heat source is then removed, and the liquid is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube. At this point, the vapor pressure inside the capillary is equal to the
atmospheric pressure.

Visualized Experimental Workflow
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The following diagram illustrates a generalized workflow for the determination of the boiling
point of a liquid using the capillary tube method.

Apparatus Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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